Cas no 2138361-46-1 (methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate
• CAS No: 2138361-46-1
• MF: C₁₁H₁₉NO₂S₂Si
• MW: 289.489561319351
• CID: 6288371
• PubChem ID: 165481196
• Update Time: 2025-05-27

methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate
• 2138361-46-1
• EN300-1085623
• methyl 2-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C11H19NO2S2Si/c1-14-11(13)9-7-16-10(12-9)8-15-5-6-17(2,3)4/h7H,5-6,8H2,1-4H3
• InChI Key： HRMQHPGYCGGIGX-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C(=O)OC)=CS1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 289.06264773g/mol
• Monoisotopic Mass: 289.06264773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7Ų

Additional information on methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate

Research Briefing on Methyl 2-({2-(Trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate (CAS: 2138361-46-1)

In recent years, the compound methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate (CAS: 2138361-46-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound belongs to the thiazole carboxylate family, which is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a trimethylsilyl (TMS) group in the molecule enhances its lipophilicity, potentially improving its bioavailability and membrane permeability. Recent studies have explored its role as a key intermediate in the synthesis of more complex bioactive molecules, particularly in the development of protease inhibitors and kinase modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate via a multi-step reaction involving thiazole ring formation followed by silylation. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further derivatization. Additionally, computational docking studies suggested potential interactions with cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in fragment-based drug discovery (FBDD). Researchers utilized methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate as a versatile scaffold to generate a library of analogs. Preliminary screening revealed moderate inhibitory activity against SARS-CoV-2 main protease (M^pro), suggesting its potential as a starting point for antiviral drug development. The study emphasized the importance of the TMS group in modulating the compound's binding affinity.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in Current Topics in Medicinal Chemistry noted that while the TMS group improves lipophilicity, it may also contribute to metabolic instability. Researchers are currently investigating strategies to balance these effects, such as incorporating prodrug moieties or alternative protecting groups. Furthermore, the compound's mechanism of action in biological systems requires further elucidation through in vivo studies.

In conclusion, methyl 2-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3-thiazole-4-carboxylate represents a valuable chemical entity in medicinal chemistry, with demonstrated potential in drug discovery. Future research should focus on expanding its applications, optimizing its pharmacological profile, and exploring its interactions with novel biological targets. The compound's unique structural features position it as a promising candidate for the development of next-generation therapeutics.